Cas no 2580227-48-9 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid
• CAS No: 2580227-48-9
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5661297
• PubChem ID: 165889578
• Update Time: 2025-11-07

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2580227-48-9
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[1.1.1]pentan-1-yl]acetic acid
• EN300-27731710
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid

• Inchi： 1S/C22H21NO4/c24-19(25)9-21-11-22(12-21,13-21)23-20(26)27-10-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18H,9-13H2,(H,23,26)(H,24,25)
• InChI Key： QKEBPIJEQXEQGM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(NC12CC(CC(=O)O)(C1)C2)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid

Exploring 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid (CAS No. 2580227-48-9): Properties, Applications, and Innovations

In the ever-evolving field of organic chemistry and pharmaceutical research, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid (CAS No. 2580227-48-9) has emerged as a compound of significant interest. This bicyclic derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug discovery. Its unique structural properties make it a valuable building block for researchers exploring novel therapeutic agents and biomaterials.

The Fmoc-protected bicyclo[1.1.1]pentane scaffold in this compound offers exceptional stability and reactivity, making it a preferred choice for solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based drugs in treating diseases like diabetes, cancer, and autoimmune disorders, the relevance of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid continues to rise. Researchers are particularly interested in its potential to enhance drug delivery systems and improve bioavailability.

One of the key advantages of this compound lies in its compatibility with green chemistry principles. As sustainability becomes a focal point in pharmaceutical manufacturing, the efficient synthesis and minimal waste generation associated with Fmoc-protected amino acid derivatives align well with eco-friendly practices. This has led to increased adoption in academic and industrial labs focused on reducing environmental impact.

Recent advancements in AI-driven drug discovery have further highlighted the importance of specialized compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid. Machine learning models are now being trained to predict optimal peptide sequences and modifications, where this compound serves as a critical intermediate. Its role in developing next-generation biologics is a hot topic among researchers and investors alike.

From a market perspective, the demand for custom peptide synthesis intermediates is projected to grow steadily, driven by the expanding biopharmaceutical sector. Companies specializing in high-purity chemical building blocks are actively stocking this compound to meet researcher needs. Its stability under various conditions also makes it suitable for long-term storage and global distribution.

Quality control is paramount when working with 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid. Reputable suppliers provide comprehensive analytical data including HPLC, NMR, and mass spectrometry results to ensure batch-to-batch consistency. Researchers should always verify the CAS No. 2580227-48-9 when sourcing this material to guarantee authenticity.

Looking ahead, the applications of this compound may expand into material science and nanotechnology. Its rigid bicyclic structure shows promise for creating novel polymers with unique mechanical properties. Some research groups are investigating its potential in designing bioactive surfaces for medical implants and diagnostic devices.

For laboratories handling 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid, proper storage at controlled temperatures is recommended to maintain stability. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with any chemical substance.

The synthesis of Fmoc-protected bicyclic amino acids represents an area of active research, with new methodologies being published regularly. Chemists are particularly interested in developing more efficient routes to these compounds while maintaining high yields and purity. This continuous innovation ensures that 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid remains accessible to the scientific community.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo1.1.1pentan-1-ylacetic acid (CAS No. 2580227-48-9) stands as a versatile and valuable compound in modern chemical research. Its applications span from peptide therapeutics to advanced materials, reflecting the interdisciplinary nature of contemporary science. As research progresses, we can anticipate even more innovative uses for this remarkable molecule.